Cas no 909854-76-8 (Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)-)
909854-76-8 structure
Product Name:Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)-
CAS No:909854-76-8
MF:C10H13BO5
MW:224.018223524094
CID:1957809
PubChem ID:119094229
Update Time:2025-04-21
Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)-
- 2-Carbonyl-4-ethoxy-5-methoxyphenylboronic acid
- B-(4-ethoxy-2-formyl-5-methoxyphenyl)boronic acid
- 909854-76-8
- DB-208238
-
- Inchi: 1S/C10H13BO5/c1-3-16-10-4-7(6-12)8(11(13)14)5-9(10)15-2/h4-6,13-14H,3H2,1-2H3
- InChI Key: SOUWAJGZOVUGQY-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C=O)C(B(O)O)=CC=1OC
Computed Properties
- Exact Mass: 224.0856037Da
- Monoisotopic Mass: 224.0856037Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76Ų
Boronic acid, (4-ethoxy-2-formyl-5-methoxyphenyl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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